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Executive Summary

1,3-Diphenylpropan-2-amine (DPPA) (CAS: 4275-43-8) is a symmetrical, achiral amine often
utilized as a high-affinity lipophilic scaffold in drug discovery. Unlike its structural analog
amphetamine, DPPA lacks significant monoaminergic stimulant activity. Instead, it has emerged
as a potent inhibitor of human microsomal epoxide hydrolase (mEH), exhibiting an

of 1.9 uM, which is approximately 50-fold more potent than the reference inhibitor
Ibuprofenamide. Furthermore, DPPA serves as the critical pharmacophore for "PPZ" series
inhibitors targeting the Niemann-Pick C1 (NPC1) receptor, blocking Filovirus (Ebola) entry.

This guide compares DPPA against Valpromide (clinical mEH inhibitor), Ibuprofenamide
(research standard), and Amphetamine (structural control).

Chemical Profile & Structural Logic

DPPA is characterized by a central amine flanked by two benzyl groups. This "butterfly"
configuration confers high lipophilicity (
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) and C2-like symmetry (though the molecule is achiral due to identical substituents on C1 and
C3).

Structural Comparison Logic

e Vs. Amphetamine: Amphetamine (1-phenylpropan-2-amine) has only one phenyl ring. The
addition of the second phenyl ring in DPPA drastically alters the pharmacology, shifting
activity from monoamine transporters (DAT/NET) to hydrophobic enzymatic pockets (mEH)
and viral entry channels (NPC1).

e Vs. Lefetamine: DPPA is an isomer of Lefetamine (N,N-dimethyl-1,2-diphenylethylamine).
While Lefetamine is an opioid/stimulant, DPPA's 1,3-substitution pattern abolishes these
narcotic effects, favoring enzymatic inhibition.

Figure 1: Structural evolution and functional divergence of DPPA compared to Amphetamine
and Valpromide.

Mechanism of Action: mEH Inhibition

Target: Microsomal Epoxide Hydrolase (MEH/EPHX1).[1][2] Physiological Role: mEH
hydrolyzes xenobiotic epoxides (e.g., carbamazepine-10,11-epoxide) and endogenous fatty
acid epoxides. Inhibition of mEH can potentiate the therapeutic effects of epoxide-containing
drugs or modulate inflammation.

Comparative Performance Data

DPPA acts as a non-substrate inhibitor, binding to the catalytic tunnel of mEH. Its bulky phenyl
groups occupy the hydrophobic accessory pockets, preventing substrate access.
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. IC50 (Human ]
Ligand Target Isoform Potency Class Mechanism
mEH)
Microsomal ) Allosteric/Compe
DPPA 1.9 uM High N
(mEH) titive
) Microsomal N
Ibuprofenamide 96 uM Moderate Competitive
(mEH)
] Microsomal ~1000 puM (1 Substrate/Comp
Valpromide Low -
(mEH) mM)* etitive
AUDA Soluble (sEH)** >100 uM Inactive Selective for sEH

*Note: Valpromide is often used at 10 UM as a positive control in sensitive assays, but its
intrinsic inhibitory potency is low as it acts primarily as a slow-turnover substrate. DPPAis a
true inhibitor. **Note: AUDA is the gold standard for Soluble Epoxide Hydrolase (SEH) but is
ineffective against mEH, highlighting DPPA's isoform selectivity.

Secondary Application: NPC1 Antagonism (Ebola)

DPPA serves as the hydrophobic anchor for the Phenylpiperazine (PPZ) class of filovirus
inhibitors.

e Mechanism: The DPPA moiety binds to the Niemann-Pick C1 (NPC1) receptor within the
endosome.

o Effect: This binding prevents the interaction between the Ebola Virus Glycoprotein (

) and NPC1, effectively locking the virus in the endosome and preventing infection.

 Significance: Replacing the benzhydryl group of earlier inhibitors with the 1,3-diphenylpropyl
group of DPPA significantly improved metabolic stability and binding affinity.

Experimental Protocol: mEH Inhibition Assay

Objective: Determine the

of DPPA against human mEH using a radiometric or fluorescent substrate.
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Materials

e Enzyme: Human liver microsomes (HLM) or recombinant human mEH.
e Substrate:

-cis-Stilbene Oxide (CSO) or fluorescent cyano(6-methoxy-naphthalen-2-yl)methyl trans-(3-
phenyloxiran-2-yl)methyl carbonate (CMNPC).

e Ligand: 1,3-Diphenylpropan-2-amine (DPPA), dissolved in DMSO.

Workflow

e Preparation: Dilute HLM to 0.1 mg/mL in Tris-HCI buffer (pH 7.4) containing 0.1 mM EDTA.
* Incubation:
o Add DPPA (0.01 pM to 100 pM) to the reaction mixture.
o Pre-incubate for 5 minutes at 37°C.
e Initiation: Add Substrate (CSO final conc. 50 uM).
» Reaction: Incubate for 10 minutes at 37°C.

o Termination: Add 200 pL isooctane (for CSO extraction) or acetonitrile (for fluorescent
assay).

» Quantification: Measure radioactivity in the isooctane phase (product diol remains in
agueous phase) or fluorescence intensity.

e Analysis: Plot % Inhibition vs. Log[DPPA] to derive

Figure 2: Standard workflow for validating mEH inhibition potency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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